Cas no 2228458-10-2 (3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate
• CAS No: 2228458-10-2
• MF: C₇H₇N₅O₃S
• MW: 241.227178812027
• CID: 6004897
• PubChem ID: 165846447
• Update Time: 2025-06-07

3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate
• EN300-2002243
• 2228458-10-2

• Inchi： 1S/C7H7N5O3S/c8-16(13,14)15-6-3-1-2-5(4-6)7-9-11-12-10-7/h1-4H,(H2,8,13,14)(H,9,10,11,12)
• InChI Key： KIWAHVXAVGJIQF-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 241.02696028g/mol
• Monoisotopic Mass: 241.02696028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 132Ų

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate

Introduction to 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate (CAS No. 2228458-10-2)

3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate (CAS No. 2228458-10-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfamates, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the tetrazole moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The chemical structure of 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate is characterized by a phenyl ring substituted with a tetrazole group at the 3-position and a sulfamate group. The tetrazole ring is a five-membered heterocyclic compound with four nitrogen atoms and one carbon atom. This structural feature confers high stability and reactivity to the molecule, which are crucial for its biological activity. The sulfamate group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate has also been investigated for its anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate could be developed as a novel chemotherapeutic agent for the treatment of solid tumors and hematological malignancies.

The pharmacokinetic properties of 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be administered orally in clinical settings, making it more convenient for patients and healthcare providers.

To further understand the mechanism of action of 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate, molecular docking studies have been conducted to investigate its interactions with specific protein targets. These studies have revealed that the compound binds to key residues in the active site of enzymes involved in inflammatory and cancer pathways. This binding interaction is thought to be responsible for its biological activity and therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-(1H-1,2,3,4-tetrazol-5-yl)phenyl sulfamate (CAS No. 2228458-10-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.